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Compound of Interest

Compound Name: Thiophene, 2-ethylthio

CAS No.: 6911-35-9

Cat. No.: B13913431

Get Quote

A Note on Nomenclature: This guide focuses on 2-ethylthiophene, a compound where an ethyl

group (-CH2CH3) is directly attached to a thiophene ring. The term "2-ethylthio thiophene"

would imply an ethylthio group (-S-CH2CH3) attached to the thiophene ring, a different

chemical entity. Publicly available scientific literature and chemical databases predominantly

feature data on 2-ethylthiophene, suggesting it is the compound of more common scientific and

commercial interest.

Introduction to 2-Ethylthiophene
2-Ethylthiophene is a substituted aromatic heterocyclic compound that serves as a valuable

building block in organic synthesis.[1] Its structure, consisting of a five-membered thiophene

ring with an ethyl group at the 2-position, imparts a unique combination of aromaticity and

reactivity.[2] This colorless to pale yellow liquid possesses a characteristic strong, unpleasant

odor.[2] While insoluble in water, it is soluble in common organic solvents like ethanol and

ether.[2]
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From a drug development perspective, the thiophene nucleus is a significant pharmacophore,

and its derivatives are integral to a wide array of therapeutic agents, exhibiting properties

ranging from anticancer to anti-inflammatory.[3][4] The functionalization of the thiophene ring,

as seen in 2-ethylthiophene, allows for the synthesis of more complex molecules with potential

biological activity.[4]

Molecular Structure and Weight
The fundamental characteristics of 2-ethylthiophene are defined by its molecular structure and

weight.

Molecular Structure
The structure of 2-ethylthiophene features a planar, five-membered thiophene ring, which is an

aromatic system due to the delocalization of six π-electrons. An ethyl group is attached to the

carbon atom at the 2-position of this ring.

dot graph 2_ethylthiophene_structure { layout=neato; node [shape=plaintext, fontname="Arial",

fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Caption: 2D Molecular Structure of 2-Ethylthiophene.

Molecular Weight and Formula
The molecular and physical properties of 2-ethylthiophene are summarized in the table below.
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Property Value Source(s)

Molecular Formula C6H8S [1][5]

Molecular Weight 112.19 g/mol [1][5]

CAS Number 872-55-9 [1][5]

IUPAC Name 2-ethylthiophene [5]

SMILES CCC1=CC=CS1 [5]

InChI Key
JCCCMAAJYSNBPR-

UHFFFAOYSA-N
[1][5]

Physicochemical Properties
The physical and chemical characteristics of 2-ethylthiophene are crucial for its handling,

storage, and application in synthesis.

Property Value Source(s)

Appearance Colorless to pale yellow liquid [2]

Odor
Strong, unpleasant, thiophene-

like
[2][6]

Density
0.991 - 0.998 g/cm³ at 20-25

°C
[1][6]

Boiling Point 133 - 160 °C [1][6][7]

Melting Point -97 °C [6]

Flash Point 21 °C (69-70 °F) [1][7]

Solubility in Water Insoluble [2]

Solubility in Organic Solvents
Soluble in ethanol, ether,

benzene
[2][6]

Refractive Index 1.510 - 1.516 at 20 °C [7]
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Synthesis of 2-Ethylthiophene
The synthesis of 2-ethylthiophene can be approached through various established organic

chemistry methodologies. Thiophene itself is highly reactive towards electrophilic substitution,

primarily at the 2-position.[8]

Friedel-Crafts Acylation followed by Reduction
A common and illustrative synthetic route involves a two-step process:

Friedel-Crafts Acylation: Thiophene reacts with an acylating agent, such as acetyl chloride, in

the presence of a Lewis acid catalyst (e.g., stannic chloride) to form 2-acetylthiophene.[9]

Stannic chloride is often preferred over aluminum chloride to minimize polymerization of the

thiophene ring.[9]

Reduction: The resulting ketone, 2-acetylthiophene, is then reduced to the corresponding

alkyl group. Standard reduction methods like the Wolff-Kishner or Clemmensen reduction

can be employed to convert the acetyl group to an ethyl group.

dot graph synthesis_workflow { rankdir=LR; node [shape=box, style=rounded,

fontname="Arial", fontsize=10, fillcolor="#F1F3F4", style="filled, rounded"]; edge

[fontname="Arial", fontsize=10];

}

Caption: General workflow for the synthesis of 2-ethylthiophene.

Chemical Reactivity and Applications
The reactivity of 2-ethylthiophene is largely dictated by the electron-rich thiophene ring. The

ethyl group is a weak activating group and directs further electrophilic substitution to the vacant

positions on the ring, primarily the 5-position.

Electrophilic Substitution
Like thiophene, 2-ethylthiophene readily undergoes electrophilic substitution reactions such

as halogenation, nitration, and sulfonation.[8][10] These reactions provide pathways to a variety
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of substituted thiophenes, which are valuable intermediates in medicinal chemistry and

materials science.[3][4]

Applications in Drug Development and Materials
Science
Thiophene derivatives are a cornerstone in the development of numerous pharmaceuticals.[3]

[4] 2-Ethylthiophene serves as a precursor to more complex molecules that may exhibit

biological activity. The thiophene ring is a bioisostere of the benzene ring and is often

incorporated into drug candidates to modulate their pharmacokinetic and pharmacodynamic

properties.[4]

In the realm of materials science, thiophene-based compounds are used in the synthesis of

conducting polymers and organic light-emitting diodes (OLEDs).[3] The ability to functionalize

the thiophene ring allows for the fine-tuning of the electronic and optical properties of these

materials.

Safety and Handling
2-Ethylthiophene is a hazardous chemical and requires careful handling in a laboratory setting.

Hazard Identification
Flammability: It is a highly flammable liquid and vapor.[5][11]

Toxicity: It is harmful if swallowed, in contact with skin, or if inhaled.[5]

Irritation: It causes skin and serious eye irritation, and may cause respiratory irritation.[1][11]

Recommended Handling Procedures
Work in a well-ventilated area, preferably a chemical fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.[11]

Use personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.
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Store in a tightly closed container in a cool, dry place away from oxidizing agents.[1][2]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 2-ethylthiophene.

¹³C NMR: Spectral data for 2-ethylthiophene is available and can be used to confirm the

carbon framework of the molecule.[12]

Mass Spectrometry: The mass spectrum of 2-ethylthiophene shows a molecular ion peak

corresponding to its molecular weight, aiding in its identification.[13]

IR and UV/Visible Spectroscopy: Infrared and UV/Visible spectra provide information about

the functional groups and electronic transitions within the molecule, respectively.[13]

Conclusion
2-Ethylthiophene is a significant heterocyclic compound with a well-defined molecular structure

and a range of physicochemical properties that make it a useful intermediate in organic

synthesis. Its reactivity, centered on the thiophene ring, allows for the creation of a diverse

array of derivatives with potential applications in drug discovery and materials science. Due to

its hazardous nature, strict adherence to safety protocols is imperative when handling this

compound. The availability of comprehensive spectroscopic data facilitates its identification and

characterization in research and industrial settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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